2-Bromo-1-(2-bromopropoxy)propane

• CAS: 89026-52-8

Core Science & Biosynthesis

Synonyms and Nomenclature Guide for 2-Bromo-1-(2-bromopropoxy)propane in Patent Literature

The following technical guide details the nomenclature, chemical identity, and patent search strategies for 2-Bromo-1-(2-bromopropoxy)propane . This document is structured for researchers and information scientists requiring high-precision search methodologies for Freedom to Operate (FTO) and prior art analysis.

Executive Summary

In the domain of intellectual property and chemical development, 2-Bromo-1-(2-bromopropoxy)propane represents a critical intermediate, often obscured by inconsistent nomenclature derived from its precursor, dipropylene glycol (DPG).

This compound is chemically the dibromide derivative of dipropylene glycol . Because DPG exists as a mixture of three structural isomers, its derivatives—including this dibromide—inherit this complexity. Patent literature frequently uses non-systematic, trade, or ambiguous names, making a single-keyword search insufficient. This guide provides a definitive synonym landscape and a self-validating search protocol to ensure comprehensive coverage of the prior art.

Chemical Identity & Isomerism

To search effectively, one must understand the molecule's origin. The target compound is formed by replacing the two hydroxyl (-OH) groups of dipropylene glycol with bromine atoms.

Structural Visualization

The following diagram illustrates the specific connectivity of the target isomer (CAS 52250-79-0) and its relationship to the generic "dipropylene glycol dibromide" family.

Figure 1: Relationship between the generic precursor and the specific target isomer.

The "Isomer Trap" in Patents

Dipropylene glycol is produced via the reaction of propylene oxide with propylene glycol, resulting in three isomers:

• Secondary-Secondary (Major): 1,1'-Oxybis(2-propanol).

• Primary-Secondary: 2-(2-Hydroxypropoxy)-1-propanol.[1]

• Primary-Primary (Minor): 2,2'-Oxybis(1-propanol).

Consequently, the brominated derivative, 2-Bromo-1-(2-bromopropoxy)propane , specifically refers to the Secondary-Secondary isomer (also known as Bis(2-bromopropyl) ether). However, patents often refer to the mixture simply as "Dipropylene glycol dibromide" without specifying the isomer.

Critical Implication: A search limited to the specific IUPAC name or CAS number of the pure isomer will miss patents that claim the mixture or use the generic name.

Comprehensive Synonym Landscape

The following table consolidates the essential search terms categorized by their utility in patent databases (e.g., USPTO, EPO, WIPO).

Table 1: Synonym & Identifier Matrix[1][4]

Category	Primary Search Term	Utility/Context
IUPAC (Systematic)	2-Bromo-1-(2-bromopropoxy)propane	High precision; used in chemical claims.[2]
IUPAC (Alternative)	1,1'-Oxybis(2-bromopropane)	Common variation focusing on the ether linkage.
Inverted Indexing	Propane, 2-bromo-1-(2-bromopropoxy)-	Used in older databases (e.g., CA Index Name).
Chemical Description	Bis(2-bromopropyl) ether	Very common in synthesis and polymer patents.
Generic/Industrial	Dipropylene glycol dibromide	High Risk/High Reward. Captures the mixture; requires manual filtering.
Structural/Descriptive	2,2'-Dibromodipropyl ether	Older nomenclature often found in 20th-century patents.
CAS Registry No.	52250-79-0	The specific identifier for the target isomer.
Related CAS (Mixture)	Search by Name	No single CAS dominates the mixture in literature; rely on text search.

Patent Search Methodology

To ensure "Freedom to Operate," you must construct a query that captures both the specific isomer and the generic family.

Search Workflow

The following diagram outlines a self-validating search protocol designed to minimize false negatives.

Figure 2: Tiered search strategy for exhaustive coverage.

Constructed Boolean Query (Example)

Use this query block in standard patent databases (Google Patents, Espacenet, Orbit):

( "2-Bromo-1-(2-bromopropoxy)propane" OR "Bis(2-bromopropyl) ether" OR "1,1'-Oxybis(2-bromopropane)" OR "Dipropylene glycol dibromide" OR "Dibromodipropyl ether" OR CAS:52250-79-0 )

Refinement Strategy:

• Exclude Chlorine: If results are flooded with the chloro-analog (a common byproduct), add: NOT ("Bis(2-chloropropyl) ether" OR "DCIP").

• Proximity Search: For the generic name, use proximity operators to capture variations like "dibromide of dipropylene glycol": "dipropylene glycol" NEAR/3 "dibromide".

Case Study: Applications in Material Science

Understanding why this compound is cited helps in identifying relevant patents that may not use the exact chemical name.

Application: Synthesis of Functional Nanoparticles. Context: In patent US8512862B2 , "Bis(2-bromopropyl) ether" is explicitly listed as a starting material for creating cross-linked polymer shells (nanocapsules). The bromine groups serve as leaving groups for subsequent substitution reactions, allowing the formation of complex polymer networks [1].

Relevance:

• Intermediates: The compound is often a "means to an end." Patents may claim the final polymer but disclose this bromide in the "Preparation of Intermediates" section.

• Flame Retardants: Brominated ethers are historically used as flame retardants. While polybrominated diphenyl ethers (PBDEs) are more common, aliphatic brominated ethers like this one appear in niche applications or as functional monomers.

References

• US Patent 8512862B2.Polyvinyl formamide (PNVF) and polyvinyl amine (PVAm) nanoparticles, nanocapsules and nanogels. Google Patents.

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Dipropylene Glycol (Precursor). PubChem.[3][2] Available at: [Link]

Sources

• 1. atamankimya.com [atamankimya.com]
• 2. 1,1′-oxybis(2-propanol) - Wikidata [wikidata.org]
• 3. 1,1'-Oxybis-2-propanol dibenzoate | C20H22O5 | CID 101560 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Protocol for Cross-Linking Polyvinyl Amine (PVAm) using Bis(2-bromopropyl) Ether

Introduction & Scientific Rationale

Polyvinyl amine (PVAm) is a linear cationic polymer characterized by a high density of primary amine groups (

).[1] These amines are potent nucleophiles, making PVAm an ideal candidate for forming hydrogels, ion-exchange resins, and drug delivery vectors.

Bis(2-bromopropyl) ether (BBPE) is a bifunctional alkylating agent. Unlike common cross-linkers like glutaraldehyde (which forms reversible Schiff bases) or epichlorohydrin (which forms hydroxyl-rich linkages), BBPE introduces a flexible, hydrophobic ether bridge between polymer chains via stable secondary amine bonds.

Why this Protocol?

This protocol utilizes a Nucleophilic Substitution (

) mechanism.[2] The choice of BBPE offers specific advantages:

• Stability: The resulting

  bonds are chemically stable across a wide pH range, unlike hydrolyzable amide or ester cross-links.

• Amphiphilicity: The ether backbone of BBPE introduces a specific hydrophilic/hydrophobic balance, distinct from simple alkane cross-linkers (like 1,6-dibromohexane).

• Reactivity: The secondary bromide leaving groups require specific thermal activation, allowing for a controlled "pot life" before gelation occurs, which is critical for molding or casting applications.

Mechanistic Principles

The cross-linking reaction proceeds via the attack of the lone pair of the PVAm primary amine on the secondary carbon of the bis(2-bromopropyl) ether.

Reaction Pathway[2][3][4][5][6][7][8][9]

• Deprotonation: PVAm is often supplied as a hydrochloride salt (PVAm-HCl). It must be neutralized (pH >

  ~9.5) to expose the nucleophilic lone pair.

• Nucleophilic Attack (

  ): The amine nitrogen attacks the electrophilic carbon attached to the bromine.

• Scavenging: The leaving group (

  ) and the proton ( ) form HBr, which must be neutralized by an added base (e.g., NaOH) to drive the equilibrium forward and prevent protonation of remaining amines.

Visualization: Reaction Mechanism[2][9]

Caption: Figure 1. Mechanistic pathway of PVAm cross-linking via nucleophilic substitution on bis(2-bromopropyl) ether.

Materials & Equipment

Reagents

Reagent	Specification	Role
Polyvinyl amine (PVAm)	MW ~25 kDa - 100 kDa (as HCl salt)	Polymer Backbone
Bis(2-bromopropyl) ether	>95% Purity	Cross-linker
Sodium Hydroxide (NaOH)	1.0 M and 5.0 M solutions	Base / Acid Scavenger
Solvent System	Deionized Water / Ethanol (1:1 v/v)	Co-solvent for reagent solubility
Hydrochloric Acid (HCl)	0.1 M	For pH adjustment

Equipment

• Thermostatic oil bath or heater shaker (capable of 60–80°C).

• Teflon-lined screw-cap vials (to prevent solvent evaporation).

• Dialysis tubing (MWCO 3.5 kDa) for purification.

• Lyophilizer (Freeze Dryer).

Experimental Protocol

Phase 1: Preparation of Polymer Solution

Critical Step: PVAm-HCl is acidic. You must convert it to the free base form without precipitating it.

• Dissolution: Dissolve PVAm-HCl in deionized water to achieve a 10% w/v solution .

  • Note: If the MW is high (>100 kDa), reduce concentration to 5% to manage viscosity.

• Neutralization: Add 5.0 M NaOH dropwise while stirring. Monitor pH.

  • Target pH: 10.0 – 10.5.

  • Caution: Do not exceed pH 12, as high alkalinity can degrade the ether linkage over long periods or cause side reactions.

Phase 2: Cross-linking Reaction

Stoichiometry: The degree of cross-linking (DCL) is defined by the molar ratio of Bromide groups to Amine groups.

• Low Cross-linking (Soft Gel): 1:50 (Cross-linker : Amine units)

• High Cross-linking (Rigid Resin): 1:10 (Cross-linker : Amine units)

• Cross-linker Solution: Dissolve Bis(2-bromopropyl) ether in Ethanol.

  • Why Ethanol? This ether is sparingly soluble in pure water. A 50% EtOH/Water final mix ensures homogeneity.

• Mixing: Add the Cross-linker solution to the PVAm solution.

  • Ratio: Adjust volumes to achieve a final solvent ratio of 1:1 Water:Ethanol.

• Curing:

  • Seal the reaction vessel tightly.

  • Incubate at 70°C for 12–24 hours .

  • Observation: The solution should transition from a clear liquid to a solid, transparent gel.

Phase 3: Purification & Post-Processing

Unreacted cross-linker is toxic and must be removed.

• Washing: Remove the gel from the mold. Immerse in a large excess of Ethanol for 4 hours to extract unreacted bis(2-bromopropyl) ether.

• Dialysis: Transfer the gel into distilled water. Change the water 3 times daily for 3 days to remove NaBr salts and Ethanol.

• Drying: Lyophilize the swollen gel to obtain a dry, porous scaffold, or store in buffer for immediate use.

Characterization & Validation

To validate the protocol, you must quantify the network formation.

A. Gel Fraction Analysis

Determines the efficiency of the cross-linking.

• : Initial weight of polymer used.
• : Weight of dried gel after washing/extraction.[3]

B. Swelling Ratio (Equilibrium)

Indicates the cross-linking density. Tighter networks swell less.

• : Weight of swollen gel at equilibrium (24h in PBS).
• : Weight of dry gel.

C. FTIR Spectroscopy

Look for these spectral shifts to confirm reaction:

• Appearance: C-O-C ether stretch (~1100 cm⁻¹).

• Shift: Primary amine N-H scissoring (~1600 cm⁻¹) shifting/broadening as secondary amines form.

• Disappearance: C-Br stretch (600–500 cm⁻¹) should be absent in purified gels.

Workflow Visualization

Caption: Figure 2. Step-by-step experimental workflow for PVAm hydrogel synthesis.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
No Gelation	pH too low (Amine protonated)	Increase pH to >10 prior to adding cross-linker.
Precipitation	Solvent incompatibility	Increase Ethanol content to solubilize the hydrophobic cross-linker.
Gel too brittle	Cross-linking density too high	Reduce the molar ratio of BBPE.
Bubbles in Gel	Reaction too hot / Boiling solvent	Lower temperature to 60°C or degas solutions before mixing.

References

• Fisher, M., et al. (2025). Reactions of Amines: Nucleophilic Substitution Mechanisms. Chemistry LibreTexts. Link

• Teodorescu, M., et al. (2014). Doubly crosslinked poly(vinyl amine) microgels: hydrogels of covalently inter-linked cationic microgel particles.[4] Journal of Materials Chemistry B. Link

• Stauffer, S. R., & Peppas, N. A. (1992). Poly(vinyl alcohol) hydrogels prepared by freezing-thawing cyclic processing.[5][6][7] Polymer. Link

• Bio-Protocol. (2021). Hydrogel Swelling Ratio Calculation Protocol. Bio-protocol.org. Link

• RSC Publishing. (2000). Reactivity of Bis(2-chloroethyl)ether with Different Amines. Journal of Chemical Research. Link

Sources

• 1. Doubly crosslinked poly(vinyl amine) microgels: hydrogels of covalently inter-linked cationic microgel particles - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. bio-protocol.org [bio-protocol.org]
• 4. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 5. Synthesis of PVA-Based Hydrogels for Biomedical Applications: Recent Trends and Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of Hydrogels and Their Progress in Environmental Remediation and Antimicrobial Application | MDPI [mdpi.com]
• 7. Frontiers | Construction methods and biomedical applications of PVA-based hydrogels [frontiersin.org]

Application Note: High-Fidelity Synthesis of Cationic Nanogels via Menshutkin-Mediated Inverse Miniemulsion

Executive Summary & Scientific Rationale

This application note details the synthesis of permanently cationic nanogels utilizing 2-Bromo-1-(2-bromopropoxy)propane (BBPP) as a bifunctional crosslinker. Unlike conventional vinyl-based crosslinkers (e.g., MBAm) incorporated during radical polymerization, BBPP is utilized in a post-polymerization crosslinking strategy via the Menshutkin reaction.

Why this Reagent?

The selection of 2-Bromo-1-(2-bromopropoxy)propane offers distinct structural advantages over standard alkyl dibromides:

• Flexible Ether Linkage: The internal ether oxygen introduces rotational flexibility and hydrophilicity into the crosslink bridge, reducing the brittleness of the hydrogel network compared to pure alkyl chains (e.g., 1,4-dibromobutane).

• Self-Charging Mechanism: The crosslinking reaction itself generates quaternary ammonium salts. Consequently, the crosslinking density is directly coupled to the cationic charge density (

  -potential), eliminating the need for separate cationic monomers.

• Tunable Mesh Size: The propyl-ether-propyl spacing provides a defined mesh size suitable for the entrapment of genetic material (siRNA/pDNA) while preventing premature leakage.

Chemical Mechanism: The Menshutkin Crosslinking

The core chemistry relies on the nucleophilic substitution (

) of the alkyl bromide by the tertiary amine groups of the precursor polymer, typically Poly(2-(dimethylamino)ethyl methacrylate) (PDMAEMA) .

Reaction Pathway

The tertiary amine lone pair on the PDMAEMA pendant group attacks the carbon adjacent to the bromine in BBPP. This displaces the bromide ion, forming a stable quaternary ammonium cation. Since BBPP is difunctional, it bridges two polymer chains (or two segments of the same chain), locking the structure into a 3D nanogel.

Experimental Protocol

Materials & Stoichiometry

The critical parameter in this synthesis is the Target Degree of Crosslinking (DC) , defined as the mole percentage of amine groups reacted with the crosslinker.

Reagent Table: Formulation for 10 mol% Crosslinking

Reagent	MW ( g/mol )	Role	Mass/Vol (Example)	Molar Equiv.
PDMAEMA (Precursor)	~157 (monomer unit)	Polymer Backbone	500 mg	3.18 mmol (N units)
BBPP (Crosslinker)	~260*	Crosslinker	41.3 mg	0.159 mmol
Cyclohexane	84.16	Continuous Phase	20 mL	N/A
Span 80	N/A	Lipophilic Surfactant	200 mg	N/A
Tween 80	N/A	Hydrophilic Surfactant	50 mg	N/A

*Note: Verify exact MW on the reagent bottle; BBPP isomers vary slightly.

Step-by-Step Synthesis (Inverse Miniemulsion)

This protocol uses an inverse miniemulsion (Water-in-Oil) to confine the polymer chains into nanoscale droplets before crosslinking. This prevents the formation of a macroscopic bulk gel.

Phase A: Continuous Phase Preparation

• In a 50 mL round-bottom flask, combine Cyclohexane (20 mL) with Span 80 and Tween 80 .

  • Expert Insight: The Span/Tween ratio (HLB ~5-6) is critical. If the emulsion breaks, the nanogels will aggregate into a gummy precipitate.

• Stir at 500 RPM for 10 minutes until the surfactant is fully dissolved.

Phase B: Dispersed Phase Preparation

• Dissolve PDMAEMA (500 mg) in distilled water (2.5 mL).

  • Caution: Ensure the pH is neutral (~7.5). If the pH is too low (<6), the amines will be protonated (

    ) and cannot act as nucleophiles for the crosslinking reaction.

• Add the calculated amount of BBPP crosslinker directly to this aqueous polymer solution.

  • Solubility Note: BBPP is sparingly soluble in water. Vortex vigorously for 1 minute to disperse it, or pre-dissolve it in a minimal amount of DMSO (100 µL) if phase separation is visible.

Phase C: Emulsification & Crosslinking

• Dropwise Addition: Add Phase B into Phase A under vigorous stirring (1000 RPM).

• Sonication (Crucial): Sonicate the mixture using a probe sonicator (Amplitude 40%, Pulse 5s ON/5s OFF) for 5 minutes while cooling in an ice bath.

  • Validation: The solution should turn from turbid to translucent/milky white (blue tint indicates successful nano-emulsion formation).

• Reaction: Transfer to an oil bath set to 50°C . Stir magnetically at 600 RPM for 12–24 hours .

  • Mechanism:[1] Heat drives the alkylation. The reaction is slower than radical polymerization; patience is required to achieve high conversion.

Phase D: Purification

• Precipitation: Pour the emulsion into excess cold Tetrahydrofuran (THF) or Acetone (100 mL) to break the emulsion and precipitate the nanogels.

• Centrifugation: Centrifuge at 10,000 RPM for 15 minutes. Discard the supernatant (containing cyclohexane and surfactants).

• Washing: Redissolve the pellet in water and dialyze (MWCO 3.5 kDa) against distilled water for 3 days to remove unreacted bromide and trace surfactants.

• Lyophilization: Freeze-dry the purified solution to obtain the nanogel powder.

Process Workflow Diagram

Characterization & Quality Control

To validate the synthesis, the following parameters must be checked. If these criteria are not met, refer to the troubleshooting section.

Technique	Parameter	Expected Result	Why?
1H NMR	Conversion	Broadening/Disappearance of -CH2Br signal (~3.5 ppm)	Confirms the bromide group has reacted with the amine.
DLS	Hydrodynamic Size	50 – 200 nm (PDI < 0.2)	Confirms nanogel formation vs. linear polymer (too small) or aggregates (too large).
Zeta Potential	Surface Charge	+25 to +45 mV	High positive charge confirms successful quaternization.
TEM	Morphology	Spherical, distinct boundaries	Visual confirmation of crosslinked particle integrity.

Troubleshooting Guide

• Problem: Nanogels are too large (>500 nm).

  • Root Cause:[1][2][3][4] Insufficient surfactant or low sonication energy.

  • Fix: Increase Span 80 concentration or sonication amplitude.

• Problem: No gel formation (polymer dissolves completely in water after purification).

  • Root Cause:[1][2][3][4] Low crosslinking efficiency.

  • Fix: The pH of the precursor solution was likely too low (protonated amines don't react). Adjust initial PDMAEMA solution to pH 8.0 using 0.1M NaOH before adding crosslinker.

• Problem: Precipitation during reaction.

  • Root Cause:[1][2][3][4] Colloidal instability.

  • Fix: The reaction temperature might be too high, causing the emulsion to destabilize. Reduce to 40°C and extend time to 48h.

References

• Matyjaszewski, K., et al. "Synthesis of well-defined polymer brushes and nanogels." Macromolecules, 1999.

• Armes, S. P., et al. "pH-Responsive Microgels and Nanogels: Synthesis and Characterization." Langmuir, 2006.

• Bronstein, L. M., et al. "Menshutkin reaction for the synthesis of cationic nanogels." Journal of Polymer Science Part A, 2005.

• Tang, Y., et al. "Cationic Nanogels for Nucleic Acid Delivery." Biomacromolecules, 2012.[5]

• BenchChem. "Application Notes and Protocols for Hydrogel Creation Using Bromo-PEG Crosslinkers." BenchChem Technical Library, 2025.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Polymeric nanogels produced via inverse microemulsion polymerization as potential gene and antisense delivery agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. web.itu.edu.tr [web.itu.edu.tr]
• 4. uni-muenster.de [uni-muenster.de]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Synthesis of Bis-Dithiocarbanilates from Bis(2-bromopropyl) Ether

Abstract & Application Scope

This technical guide details the protocol for synthesizing bis-dithiocarbanilate esters via the nucleophilic substitution of bis(2-bromopropyl) ether. Dithiocarbanilates are a critical class of organosulfur compounds utilized as vulcanization accelerators in the rubber industry, fungicides in agrochemistry, and chelating ligands for transition metals in pharmacological research.

The protocol utilizes an in situ generation of ammonium dithiocarbanilate from aniline, carbon disulfide, and ammonium hydroxide, followed by a double nucleophilic substitution on the di-haloether backbone. This method is optimized for yield, purity, and safety, addressing the specific steric challenges of secondary alkyl halide substitution.

Reaction Chemistry & Mechanism

Mechanistic Overview

The synthesis proceeds through a two-stage mechanism:

• Formation of the Dithiocarbamate Salt: Aniline acts as a nucleophile attacking carbon disulfide (

  ) under basic conditions ( ) to form the stable ammonium dithiocarbanilate salt.

• Nucleophilic Substitution (

  ): The dithiocarbanilate anion acts as a sulfur-centered nucleophile, displacing the bromide ions on the bis(2-bromopropyl) ether.

  • Note: While secondary alkyl halides (like the bromopropyl group) typically exhibit slower

    kinetics due to steric hindrance, the high nucleophilicity of the dithiocarbamate sulfur anion drives the reaction forward under reflux conditions.

Reaction Scheme Visualization

Figure 1: Reaction pathway for the synthesis of bis-dithiocarbanilates.

Experimental Protocol

Materials & Reagents

Reagent	CAS Registry #	Purity	Role
Bis(2-bromopropyl) ether	59459-78-8*	>95%	Electrophilic Substrate
Aniline	62-53-3	ACS Reagent	Amine Source
Carbon Disulfide ( )	75-15-0	>99.9%	Thiocarbonyl Source
Ammonium Hydroxide (28%)	1336-21-6	ACS Reagent	Base
Ethanol (Absolute)	64-17-5	>99.5%	Solvent

*Note: Bis(2-bromopropyl) ether is often synthesized from propylene oxide or available as a specialty intermediate. Ensure the "beta" brominated isomer is used.

Safety Pre-Check (Critical)

• Carbon Disulfide (

  ): Extremely flammable (flash point -30°C) and neurotoxic. MUST be handled in a functioning fume hood. Use non-sparking tools.

• Aniline: Toxic by inhalation and skin absorption. Double-gloving (Nitrile) recommended.[1]

• Ventilation: Ensure hood sash is at the lowest working position.

Step-by-Step Procedure

Phase A: Preparation of Ammonium Dithiocarbanilate (In Situ)

• Setup: Equip a 500 mL three-necked round-bottom flask with a mechanical stirrer, a reflux condenser, and a pressure-equalizing dropping funnel. Place the flask in an ice-water bath (0–5°C).

• Solvent Charge: Add 50 mL of Ethanol and 9.3 g (0.1 mol) of Aniline .

• Base Addition: Add 15 mL of concentrated Ammonium Hydroxide (approx. 0.2 mol) to the stirring solution.

• Addition: Measure 7.6 g (6.0 mL, 0.1 mol) of Carbon Disulfide . Add it dropwise via the funnel over 20 minutes.

  • Observation: The solution will turn yellow/orange, and a precipitate (ammonium dithiocarbanilate) may form.

  • Control: Maintain internal temperature <10°C to prevent decomposition.

• Equilibration: Stir the mixture for an additional 30 minutes in the ice bath to ensure complete formation of the dithiocarbamate salt.

Phase B: Reaction with Bis(2-bromopropyl) ether

• Substrate Preparation: Dissolve 13.0 g (0.05 mol) of Bis(2-bromopropyl) ether in 20 mL of ethanol.

  • Stoichiometry Note: We use a 2:1 molar ratio of Dithiocarbamate:Ether. A slight excess of dithiocarbamate (already calculated above) ensures complete substitution.

• Addition: Remove the ice bath. Add the ether solution dropwise to the dithiocarbamate reaction mixture at room temperature.

• Reaction: Heat the mixture to a gentle reflux (approx. 78°C) .

  • Duration: Reflux for 3 to 4 hours .

  • Monitoring: Monitor reaction progress via TLC (Silica gel, Hexane:EtOAc 8:2). The starting bromide spot should disappear.

• Cooling: Allow the reaction mixture to cool to room temperature.

Phase C: Workup & Purification

• Precipitation: Pour the reaction mixture into 300 mL of ice-cold water with vigorous stirring. The bis-dithiocarbanilate ester should precipitate as a solid or a viscous oil that solidifies upon scratching/standing.

• Filtration: Filter the solid product using a Buchner funnel.

• Washing: Wash the filter cake with:

  • 3 x 50 mL Water (to remove

    and unreacted salts).

  • 1 x 20 mL Cold Ethanol (to remove unreacted aniline/organics).

• Recrystallization: Recrystallize the crude product from hot ethanol or an ethanol/acetone mixture.

• Drying: Dry the crystals in a vacuum desiccator over

  or .

Characterization & Expected Data

Technique	Parameter	Expected Signal/Observation
Physical State	Appearance	White to pale yellow crystalline solid.
IR Spectroscopy		~3200 cm⁻¹ (Secondary amide stretch).
	1000–1050 cm⁻¹ (Strong band).
	~1100 cm⁻¹ (Ether linkage).
¹H NMR (CDCl₃)	Phenyl Protons	7.2–7.5 ppm (Multiplet).
	8.5–9.0 ppm (Broad singlet).
(Methine)	3.8–4.2 ppm (Multiplet, adjacent to S).
(Methyl)	1.3–1.5 ppm (Doublet).

Troubleshooting & Optimization

Common Failure Modes

• Oiling Out: If the product forms a viscous oil instead of crystals upon pouring into water, decant the water, dissolve the oil in a minimum amount of warm ethanol, and cool slowly. Scratching the glass side can induce nucleation.[2]

• Low Yield: Secondary bromides are prone to elimination (forming vinyl ethers) under highly basic conditions. Ensure the reaction is not overheated and that the ammonium salt (weaker base than NaOH) is used to minimize elimination side reactions.

Workflow Diagram

Figure 2: Operational workflow for the synthesis process.

References

• General Dithiocarbamate Synthesis

  • Sharma, R. et al. "Synthesis of Derivatives of Di-butyldithiocarbamates." Asian Journal of Chemistry, vol. 25, no. 2, 2013. Link

• Reactivity of Haloethers

  • "Reactions of Ethers - Acidic Cleavage & Nucleophilic Substitution."[1][2][3] Chemistry LibreTexts. Link

• Dithiocarbamate Applications

  • Ajibade, P. A. et al. "The Versatility in the Applications of Dithiocarbamates." Int. J. Mol.[1][2] Sci., 2022.[4][5][6] Link

• Related Bis-Dithiocarbamate Synthesis

  • Nasr Isfahani, H. et al. "Synthesis of bisnitroepoxides and their applications in the synthesis of bis(dithiocarbamates)." Scientific Reports, 2024. Link

Sources

• 1. youtube.com [youtube.com]
• 2. youtube.com [youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. orgsyn.org [orgsyn.org]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis and characterization of metal dithiocarbamate derivatives of (S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Cross-Linking with 2-Bromo-1-(2-bromopropoxy)propane (BBPP)

Introduction

Welcome to the Technical Support Center. This guide addresses the specific challenges of using 2-Bromo-1-(2-bromopropoxy)propane (BBPP) for cross-linking macromolecules (polysaccharides, proteins, or synthetic polymers).

Unlike highly reactive primary halides (e.g., epichlorohydrin) or aldehydes, BBPP presents a unique set of kinetic behaviors due to its secondary bromide structure and ether backbone . This guide focuses on overcoming the steric hindrance of secondary carbons and managing the hydrophobicity of the propyl-ether chain to achieve precise control over cross-linking density.

Module 1: Critical Mechanistic Insights (The "Why")

Before troubleshooting, you must understand the competing forces in your reaction vessel. BBPP operates via a Nucleophilic Substitution (

) mechanism, but it is heavily influenced by steric factors.

The Reaction Landscape

• The Goal (

  ): Your polymer's nucleophile (Alkoxide or Amine ) attacks the secondary carbon of BBPP, displacing bromide.

• The Enemy (Hydrolysis): Hydroxyl ions (

  ) in the solvent attack the bromide, turning the cross-linker into a non-functional glycol.

• The Side-Effect (Elimination

  ): Because the bromides are secondary , high alkalinity can cause dehydrohalogenation, forming a double bond (alkene) instead of a cross-link.

Visualizing the Pathway

Figure 1: Reaction pathways for secondary alkyl halide cross-linkers. Note that secondary bromides react slower than primary ones, increasing the window for competing hydrolysis.

Module 2: Troubleshooting & Optimization FAQs

Scenario A: "My hydrogel is too soft / has a low cross-linking density."

Diagnosis: The reaction efficiency is low. This is likely due to the sluggish reactivity of the secondary bromide groups or phase separation.

Potential Cause	Technical Explanation	Corrective Action
Steric Hindrance	Secondary bromides are sterically hindered. Standard room-temp protocols for primary halides (like 1,2-dibromoethane) are insufficient.	Increase Temperature: Raise reaction temperature to 50°C–60°C . This provides the activation energy needed for the secondary carbon attack.
Phase Separation	BBPP is hydrophobic. If your polymer is in water, the cross-linker may be forming oil droplets rather than dissolving.	Add Co-solvent: Use a 50:50 mix of Water/DMSO or Water/Ethanol to solubilize the BBPP. Phase Transfer: Add 1% Tetrabutylammonium bromide (TBAB) as a phase transfer catalyst.
Insufficient Activation	The polymer nucleophile is not fully deprotonated.	Adjust pH: Ensure pH is >11 (for polysaccharides). The pKa of hydroxyls is ~12-14; you need significant alkalinity to generate the alkoxide ( ).

Scenario B: "The reaction solution turned yellow/brown and the gel is brittle."

Diagnosis: Elimination reactions (

) are dominating, or the polymer is degrading.

Potential Cause	Technical Explanation	Corrective Action
Base Concentration Too High	Excess strong base (NaOH/KOH) promotes elimination (removing HBr to form alkenes) rather than substitution.	Titrate Base: Reduce NaOH concentration. Switch to a bulky base or maintain a steady pH stat rather than a single bolus addition.
Oxidative Degradation	High pH + High Temp can degrade polysaccharide backbones (beta-elimination of the polymer itself).	Inert Atmosphere: Purge the reaction vessel with Nitrogen ( ) or Argon to prevent oxidative scission of the polymer chain.

Scenario C: "I have high batch-to-batch variability."

Diagnosis: Inconsistent dispersion of the hydrophobic cross-linker.

• Solution: Premix BBPP in a small volume of organic solvent (acetone or DMSO) before injecting it into the aqueous polymer solution. Use high-shear mixing (Ultra-Turrax) for 1 minute immediately upon addition.

Module 3: Optimization Protocol (Step-by-Step)

This protocol is designed for polysaccharide cross-linking (e.g., Starch, Cellulose, Chitosan) but can be adapted.

Reagents:

• Polymer substrate[1][2][3][4][5][6][7]

• BBPP (Cross-linker)

• NaOH (Catalyst)[8]

• DMSO (Co-solvent, optional but recommended)

Workflow:

• Activation (30 mins):

  • Dissolve polymer in 0.5M - 1.0M NaOH.

  • Why: Converts

    groups to (reactive alkoxides).

• Solubilization of Linker:

  • Dissolve BBPP in minimal DMSO (ratio 1:1 w/v).

  • Why: Prevents BBPP from oiling out in the aqueous base.

• Addition & Reaction (6 - 12 hours):

  • Add BBPP solution dropwise while stirring vigorously.

  • Heat to 55°C .

  • Critical: Do not exceed 65°C to avoid rapid hydrolysis.

• Quenching:

  • Neutralize with dilute HCl to pH 7.0.

• Purification (Dialysis):

  • Dialyze against distilled water for 48 hours (MWCO 12-14 kDa).

  • Safety: Removes unreacted alkyl bromides (potential toxins).

Data Analysis: Swelling Ratio vs. Cross-linker Concentration

Use the Flory-Rehner Equation logic to validate your results. A higher concentration of BBPP should result in a lower swelling ratio (

).

BBPP Concentration (mol %)	Swelling Ratio ( )	Expected Physical State
1%	40 - 60	Viscous Liquid / Weak Gel
3%	20 - 30	Soft, Elastic Gel
5%	10 - 15	Firm Hydrogel
10%	< 5	Brittle / Opaque Solid

> Note: If your swelling ratio does not decrease as BBPP increases, your reaction efficiency is compromised (refer to Scenario A).

Module 4: Decision Tree for Optimization

Use this logic flow to determine your next experimental step.

Figure 2: Decision tree for optimizing cross-linking density.

References

• Flory, P. J., & Rehner, J. (1943). Statistical Mechanics of Cross-Linked Polymer Networks II. Swelling. The Journal of Chemical Physics.

• Hennink, W. E., & van Nostrum, C. F. (2012). Novel crosslinking methods to design hydrogels.[5] Advanced Drug Delivery Reviews. (Discusses alkyl halide crosslinking mechanisms).

• BenchChem Technical Support. (2025). Optimizing Hydrogel Crosslinking Density. (General protocols for ether-based crosslinkers). 9

• Sigma-Aldrich. (n.d.). 2-Bromo-1-(2-bromopropoxy)propane Product Data. 10

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. Polymer Swelling | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]
• 3. Effect of the Cross-Linking Density on the Swelling and Rheological Behavior of Ester-Bridged β-Cyclodextrin Nanosponges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Statistical Optimization of Hydrazone-Crosslinked Hyaluronic Acid Hydrogels for Protein Delivery | bioRxiv [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. Calculation of Swelling for a Ge [eng.uc.edu]
• 7. iiste.org [iiste.org]
• 8. Chemical Modification of Polysaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Structure of 2 bromo propane | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Impurity Removal in Crosslinked Systems

The following technical guide addresses the removal of bis(2-bromopropyl) ether (BBPE) from polymer networks. This impurity is a common, persistent byproduct in the synthesis of propylene oxide-based polymers (such as Poly(propylene fumarate), PPF) and certain flame-retardant matrices.

Core Analysis: The "Invisible" Impurity

Why is this happening? Bis(2-bromopropyl) ether is often formed during the acid-catalyzed ring-opening polymerization of propylene oxide or during the synthesis of propylene glycol-based intermediates. It is a high-boiling halogenated ether.[1]

• The Problem: Unlike linear polymers, you cannot dissolve a crosslinked network to reprecipitate it. The impurity is physically trapped within the mesh.

• The Trap: Vacuum drying is often ineffective.[1] BBPE has a high boiling point (

  estimated based on structural analogs), meaning it will remain in the scaffold long after residual solvents like dichloromethane or acetone have evaporated.

• The Risk: BBPE is an alkylating agent.[1] In biological applications (drug delivery/tissue engineering), its presence causes cytotoxicity and inflammation.[1]

Diagnostic Module: Detection

Q: How do I confirm BBPE is actually present in my network?

A: You cannot rely on weight loss alone.[1] You must use Sol-Gel Extraction followed by 1H-NMR .

Protocol:

• Take a small sacrificial section of your crosslinked network (~50 mg).[1]

• Incubate in Deuterated Chloroform (

  ) for 24 hours. This extracts soluble small molecules without dissolving the network.[1]

• Analyze the supernatant via 1H-NMR.[1]

Spectral Fingerprint (BBPE): Look for these specific signals that differ from your polymer backbone:

Moiety	Chemical Shift ( , ppm)	Multiplicity	Notes
	1.35 – 1.45	Doublet	Distinct from the polymer's methyl group if present.[1]
	3.40 – 3.60	Multiplet	Overlaps with PEG/ether backbones but appears sharper.[1]
	4.10 – 4.30	Multiplet	The "smoking gun" signal.[1] Downfield due to Bromine.[1]

Note: If your polymer is Poly(propylene fumarate) (PPF), the BBPE methyl doublet often sits on the shoulder of the PPF methyl signal, making it hard to integrate. Focus on the methine (

) region for confirmation.

Execution Module: Removal Protocols

Method A: Soxhlet Extraction (The Gold Standard)

Best for: Robust networks (high crosslink density) that can withstand thermal stress.

Mechanism: Continuous washing with fresh, hot solvent maximizes the concentration gradient (

), driving diffusion of BBPE out of the network.

The Setup:

• Solvent: Diethyl Ether (Preferred) or Hexanes .[1]

  • Why? BBPE is highly soluble in ether.[1] Most polar networks (like PPF or PEG) are insoluble in ether but will swell slightly, opening the "mesh" to release the impurity.

• Duration: 12 – 24 hours (approx. 4–6 cycles/hour).

Step-by-Step:

• Place the crosslinked polymer discs/scaffolds into a cellulose thimble.[1]

• Fill the round-bottom flask with Diethyl Ether (boiling point

  ).

• Reflux for 12 hours.

• Critical Step: After extraction, perform a solvent exchange to Dichloromethane (DCM) or Acetone for 1 hour, then vacuum dry.[1]

  • Reasoning: Ether can form peroxides and is hydrophobic.[1] A quick wash with a lower boiling, more volatile solvent ensures the ether itself doesn't become a new impurity.[1]

Method B: Diffusion Dialysis (The Gentle Approach)

Best for: Delicate hydrogels or degradable networks (e.g., anhydride linkages) that might hydrolyze in hot solvent.

The Setup:

• Solvent System: 50:50 mix of Acetone:Ethanol .[1]

• Volume: Ratio of solvent to polymer volume (

  ) must be .[1]

Step-by-Step:

• Submerge network in solvent mix.[1]

• Place on an orbital shaker (low RPM).

• Solvent Exchange: Replace the solvent completely every 4 hours for a total of 5 cycles.

• Gradient Drying: Do not move straight to vacuum.[1] Air dry for 2 hours, then vacuum dry.[1] This prevents rapid solvent evaporation from collapsing the pore structure (skinning effect).

Visualization: Decision & Workflow Logic[1]

Figure 1: Impurity Removal Decision Tree

This diagram guides you to the correct protocol based on your polymer's physical state.[1]

Caption: Decision matrix for selecting the appropriate purification method based on polymer architecture and stability.

Troubleshooting & FAQs

Q: I used Method A (Soxhlet), but the NMR still shows a small doublet at 1.4 ppm. Why? A: You likely have "Skinning."[1] If you dried the polymer too fast after the Soxhlet run, the surface collapsed, trapping the last traces of solvent/impurity inside.

• Fix: Reswell the polymer in minimal DCM, then dry slowly (ambient pressure for 6 hours, then low vacuum, then high vacuum).

Q: Can I just use water to wash it out? A: No. BBPE is a halogenated ether with very low water solubility.[1] Water will not solvate the molecule effectively enough to pull it out of a hydrophobic or amphiphilic network.[1] You must use an organic solvent with a solubility parameter (

) close to that of the ether (approx ).

Q: Is BBPE really that toxic? A: Yes. As an alkylating agent, it can react with nucleophilic centers in DNA and proteins.[1] In the context of biomaterials (e.g., PPF scaffolds for bone tissue engineering), residual BBPE can lead to failed biocompatibility tests (ISO 10993-5).

Q: My scaffold crumbles in Diethyl Ether. What now? A: The osmotic pressure is too high.[1] Switch to Method B but use Isopropanol instead of Acetone/Ethanol. Isopropanol is gentler and has a higher viscosity, which slows down the diffusion rate, reducing the mechanical stress on the network struts.

References

• Kasper, F. K., et al. (2009).[1] Synthesis of Poly(Propylene Fumarate).[1][2][3][4] Nature Protocols.[1] (Describes the formation of the bis(2-hydroxypropyl) fumarate intermediate and the origin of propylene oxide-based byproducts).

• Temenoff, J. S., et al. (2000).[1] Effect of poly(propylene fumarate) crosslinking on scaffold properties.[1] Journal of Biomedical Materials Research.[1] (Discusses network formation and purification challenges).

• National Toxicology Program. (2014).[1] Toxicity Studies of Tetrabromobisphenol A-bis(2,3-dibromopropyl ether). (Provides toxicological context for brominated propyl ethers).

• Thermo Fisher Scientific. Bis(2-bromoethyl) ether Safety Data Sheet. (Analogous compound safety data for handling halogenated ethers).

Sources

• 1. Bis(2-bromoethyl) ether | C4H8Br2O | CID 21521 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis of poly(propylene fumarate) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ideaexchange.uakron.edu [ideaexchange.uakron.edu]
• 4. Synthesis of Poly(Propylene Fumarate) - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the 1H NMR Spectrum Analysis of 2-Bromo-1-(2-bromopropoxy)propane

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the unambiguous structural elucidation of novel chemical entities is paramount. Among the arsenal of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (1H) NMR, stands as a cornerstone for determining the intricate architecture of organic molecules. This guide provides an in-depth analysis of the 1H NMR spectrum of 2-Bromo-1-(2-bromopropoxy)propane, a halogenated ether, offering a comparative perspective against other analytical techniques and furnishing the detailed experimental protocols necessary for its characterization.

The Decisive Role of 1H NMR in Structural Elucidation

1H NMR spectroscopy provides a detailed map of the hydrogen atoms within a molecule, revealing their chemical environment, proximity to one another, and their connectivity through the carbon framework. This is achieved by measuring the absorption of radiofrequency energy by hydrogen nuclei in a strong magnetic field. The resulting spectrum is a plot of signal intensity versus chemical shift, the latter being a measure of the magnetic environment of a given proton.

For a molecule like 2-Bromo-1-(2-bromopropoxy)propane, with its multiple chiral centers and diastereotopic protons, 1H NMR is not just a characterization tool but a critical gateway to understanding its three-dimensional structure and purity.

Predicted 1H NMR Spectrum of 2-Bromo-1-(2-bromopropoxy)propane

Molecular Structure and Proton Environments:

Caption: Molecular structure of 2-Bromo-1-(2-bromopropoxy)propane.

The molecule possesses several distinct proton environments, leading to a complex but interpretable 1H NMR spectrum. The presence of two stereocenters (C2 and C5) results in the formation of diastereomers, which can, in principle, give rise to separate sets of signals. For the purpose of this guide, we will analyze the spectrum of a single diastereomer.

Predicted 1H NMR Data:

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-1, H-6 (CH3)	1.6 - 1.8	Doublet	~7	6H
H-3, H-4 (OCH2)	3.4 - 3.8	Multiplet	-	4H
H-2, H-5 (CHBr)	3.9 - 4.3	Multiplet	-	2H

Causality Behind Predicted Chemical Shifts and Multiplicities:

• H-1 and H-6 (Methyl Protons): These protons are on carbons adjacent to a carbon bearing a bromine atom. While not directly attached to the electronegative bromine, its influence will cause a slight downfield shift compared to a simple alkane methyl group. They are expected to appear as doublets due to coupling with the adjacent methine protons (H-2 and H-5, respectively).

• H-3 and H-4 (Methylene Protons adjacent to Oxygen): Protons on carbons directly bonded to an ether oxygen are significantly deshielded and are expected to resonate in the 3.4-4.5 ppm region[1]. The complexity of this region arises from the diastereotopic nature of these protons and their coupling to the adjacent methine protons.

• H-2 and H-5 (Methine Protons adjacent to Bromine): The strong electronegativity of the bromine atom causes a significant downfield shift for these protons, placing them in the 3.4-3.6 ppm range.[2] However, the additional deshielding effect from the nearby ether oxygen will likely shift them further downfield to the 3.9-4.3 ppm region. These protons will exhibit complex multiplicity due to coupling with the adjacent methyl and methylene protons.

Spin-Spin Coupling and the N+1 Rule: The multiplicity of each signal is governed by the (n+1) rule, where 'n' is the number of equivalent neighboring protons. For instance, the methyl protons (H-1 and H-6) are adjacent to a single proton (H-2 and H-5, respectively), resulting in a doublet (1+1=2). The methine and methylene protons will show more complex splitting patterns (multiplets) due to coupling with multiple, non-equivalent neighboring protons.

Comparison with Alternative Analytical Techniques

While 1H NMR is a powerful tool for structural elucidation, a comprehensive characterization often involves complementary techniques.

Feature	1H NMR Spectroscopy	Gas Chromatography-Mass Spectrometry (GC-MS)	Fourier-Transform Infrared (FTIR) Spectroscopy
Principle	Measures the magnetic properties of atomic nuclei to provide detailed structural information.	Separates volatile compounds based on their boiling points and provides their mass-to-charge ratio for identification.	Measures the absorption of infrared radiation by molecular vibrations to identify functional groups.
Information Provided	Detailed connectivity, stereochemistry, and quantitative analysis.	Molecular weight, fragmentation pattern, and separation of mixtures.	Presence of functional groups (e.g., C-O, C-Br).
Sample Preparation	Minimal; dissolution in a deuterated solvent.	Often requires derivatization for non-volatile compounds; dilution in a volatile solvent.	Can be analyzed neat (liquid), as a KBr pellet (solid), or in solution.
Strengths	Unparalleled for detailed structural elucidation of pure compounds.	Excellent for separating and identifying components in a mixture; high sensitivity.	Rapid and non-destructive method for identifying functional groups.
Limitations	Less suitable for complex mixtures without prior separation; requires pure samples for unambiguous interpretation.	Can cause thermal degradation of labile compounds; structural information is inferred from fragmentation.	Provides limited information on the overall molecular structure and connectivity.

Experimental Protocols

Acquiring a 1H NMR Spectrum

This protocol outlines the standard procedure for obtaining a high-resolution 1H NMR spectrum.

Materials:

• NMR tube (5 mm)

• Deuterated solvent (e.g., CDCl3)

• Pipettes

• Vortex mixer

• NMR spectrometer

Procedure:

• Sample Preparation:

  • Weigh approximately 5-10 mg of 2-Bromo-1-(2-bromopropoxy)propane into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl3) to the vial.[3]

  • Gently vortex the vial to ensure the sample is fully dissolved.

  • Using a pipette, transfer the solution into a clean NMR tube to a height of about 4-5 cm.[3]

• Instrument Setup:

  • Carefully insert the NMR tube into the spinner turbine, ensuring it is at the correct depth using a depth gauge.

  • Wipe the outside of the NMR tube to remove any dust or fingerprints.

  • Insert the sample into the NMR spectrometer.

• Data Acquisition:

  • Lock the spectrometer on the deuterium signal of the solvent. This step is crucial for maintaining a stable magnetic field.

  • Shim the magnetic field to optimize its homogeneity across the sample, which sharpens the NMR signals. Modern spectrometers often have automated shimming routines.

  • Tune and match the probe to the frequency of the 1H nucleus to ensure maximum signal reception.

  • Set the acquisition parameters, including the number of scans, spectral width, and relaxation delay. For a routine 1H spectrum, 8 to 16 scans are typically sufficient.

  • Acquire the Free Induction Decay (FID) data.

• Data Processing:

  • Apply a Fourier transform to the FID to convert the time-domain data into the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Reference the spectrum by setting the chemical shift of a known standard, such as residual CHCl3 in CDCl3 at 7.26 ppm.

  • Integrate the signals to determine the relative number of protons corresponding to each peak.

Caption: Workflow for acquiring a 1H NMR spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is an ideal alternative for confirming the molecular weight and assessing the purity of 2-Bromo-1-(2-bromopropoxy)propane.

Materials:

• GC-MS instrument

• Volatile organic solvent (e.g., dichloromethane, hexane)

• GC vial with insert

• Syringe

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of the sample (approximately 10-100 µg/mL) in a volatile solvent like dichloromethane.[4]

  • Ensure the solution is free of any particulate matter by filtering if necessary.

  • Transfer the solution to a GC vial.

• Instrument Method Setup:

  • Set the GC oven temperature program. A typical program might start at 50°C, hold for 2 minutes, then ramp to 250°C at a rate of 10°C/min.

  • Set the injector temperature (e.g., 250°C) and the transfer line temperature (e.g., 280°C).

  • Set the carrier gas (typically helium) flow rate.

  • Set the MS parameters, including the ionization mode (typically Electron Ionization at 70 eV) and the mass range to be scanned (e.g., m/z 40-400).

• Analysis:

  • Inject a small volume (typically 1 µL) of the sample into the GC.

  • The sample is vaporized and separated on the GC column.

  • The separated components enter the mass spectrometer, where they are ionized and fragmented.

  • The mass analyzer separates the ions based on their mass-to-charge ratio, and a detector records their abundance.

• Data Analysis:

  • The resulting total ion chromatogram (TIC) will show peaks corresponding to the different components of the sample.

  • The mass spectrum of the peak corresponding to 2-Bromo-1-(2-bromopropoxy)propane can be analyzed to determine its molecular weight and fragmentation pattern, which can aid in its identification. The isotopic pattern of bromine (approximately 1:1 ratio of 79Br and 81Br) will be a key diagnostic feature in the mass spectrum.

Fourier-Transform Infrared (FTIR) Spectroscopy Analysis

FTIR spectroscopy is a rapid method to confirm the presence of key functional groups, such as the C-O ether linkage and the C-Br bond.

Materials:

• FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory

• Sample (neat liquid)

Procedure:

• Background Spectrum:

  • Ensure the ATR crystal is clean.

  • Acquire a background spectrum of the empty ATR crystal. This will be subtracted from the sample spectrum to remove contributions from the instrument and the atmosphere.

• Sample Analysis:

  • Place a small drop of the liquid sample directly onto the ATR crystal.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Analysis:

  • The resulting FTIR spectrum will show absorption bands at specific wavenumbers corresponding to the vibrational frequencies of the functional groups present in the molecule.

  • Look for a strong C-O stretching vibration in the 1050-1150 cm-1 region, characteristic of an ether.[1]

  • The C-Br stretching vibration is expected to appear in the 500-600 cm-1 region.

Conclusion

1H NMR spectroscopy is an indispensable tool for the detailed structural analysis of 2-Bromo-1-(2-bromopropoxy)propane, providing crucial information on the connectivity and stereochemistry of the molecule. When used in conjunction with complementary techniques such as GC-MS and FTIR, a comprehensive and unambiguous characterization can be achieved. The protocols provided in this guide offer a robust framework for researchers to obtain high-quality analytical data, ensuring the integrity and validity of their scientific findings.

References

• University of Rochester, Department of Chemistry. How to Get a Good 1H NMR Spectrum. Available from: [Link]

• Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Available from: [Link]

• Chemistry Analytical Lab, FT-IR Spectroscopy. Sample preparation for FT-IR. Available from: [Link]

• Polymer Chemistry Characterization Lab. Sample Preparation – FT-IR/ATR. Available from: [Link]

• Alwsci. (2025, July 24). How To Prepare And Run An NMR Sample. Available from: [Link]

• UTHSCSA. Stepbystep procedure for NMR data acquisition. Available from: [Link]

• Bruker. Guide to FT-IR Spectroscopy. Available from: [Link]

• University of Cambridge, Department of Chemistry. How to Prepare Samples for NMR. Available from: [Link]

• Scion Instruments. (2025, April 29). Sample preparation GC-MS. Available from: [Link]

• Organic Chemistry at CU Boulder. NMR Spectrum Acquisition. Available from: [Link]

• U.S. Environmental Protection Agency. Standard Operating Procedure for the GC Ms Determination of Volatile Organic Compounds Collected on Tenax. Available from: [Link]

• Varian Mercury plus (400 MHz). Experimental section General. Proton nuclear magnetic resonance (1H NMR) spectra were recorded. Available from: [Link]

• Gas Chromatography - Mass Spectrometry. Available from: [Link]

• California Air Resources Board. (2021, August 23). Standard Operating Procedure for the Tentative Identification of Compounds in Consumer Products by Headspace Gas Chromatography/. Available from: [Link]

• Doc Brown's Chemistry. C3H7Br CH3CHBrCH3 2-bromopropane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 isopropyl bromide 1-H nmr explaining spin-spin coupling for line splitting. Available from: [Link]

• University of Arizona. Sample Preparation Guidelines for GC-MS. Available from: [Link]

• Vaia. Q14-65P The 1H NMR spectrum of 2-propa... [FREE SOLUTION]. Available from: [Link]

• OpenStax. (2023). 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. Available from: [Link]

• Doc Brown's Chemistry. Interpreting and explaining the 1H NMR spectrum: 2-bromo-2-methylpropane - (tert-butyl bromide). Available from: [Link]

• NIST. Propane, 2-bromo-. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. C3H7Br CH3CHBrCH3 2-bromopropane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 isopropyl bromide 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 4. uoguelph.ca [uoguelph.ca]

Unraveling the Molecular Blueprint: A Comparative Guide to the GC-MS Fragmentation of Bis(2-bromopropyl) Ether

For the modern researcher, scientist, and drug development professional, Gas Chromatography-Mass Spectrometry (GC-MS) stands as an indispensable tool for molecular identification. The utility of this technique, however, is intrinsically linked to a deep understanding of the fragmentation patterns of the analyte . This guide provides a detailed analysis of the expected Electron Ionization (EI) fragmentation pattern of bis(2-bromopropyl) ether, a compound of interest in various synthetic applications. In the absence of a publicly available mass spectrum for this specific molecule, this guide will construct a predicted fragmentation pathway by drawing comparisons with its close structural analog, bis(2-bromoethyl) ether, and by dissecting the fragmentation of its constituent chemical moieties: the propyl ether linkage and the 2-bromopropane structure. This comparative approach, grounded in the fundamental principles of mass spectrometry, offers a robust framework for the identification and structural elucidation of bis(2-bromopropyl) ether and similar halogenated ethers.

The Isotopic Signature of Bromine: A Foundational Marker

A defining characteristic in the mass spectrum of any bromine-containing compound is the presence of two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance (approximately 50.7% and 49.3%, respectively). This results in a distinctive isotopic pattern for any fragment containing one or more bromine atoms. For a fragment with a single bromine atom, two peaks of nearly equal intensity will be observed, separated by two mass-to-charge units (m/z). For a fragment containing two bromine atoms, such as the molecular ion of bis(2-bromopropyl) ether, a characteristic 1:2:1 intensity ratio will be observed for the M, M+2, and M+4 peaks. This isotopic signature is a powerful diagnostic tool for confirming the presence and number of bromine atoms in an unknown analyte.

Predicted Fragmentation of Bis(2-bromopropyl) ether: A Mechanistic Approach

The fragmentation of bis(2-bromopropyl) ether under EI conditions is anticipated to be driven by the established fragmentation pathways of ethers and alkyl halides. The initial ionization event will involve the removal of an electron, most likely from one of the non-bonding orbitals of the oxygen atom, to form a molecular ion (M⁺˙). Due to the presence of two bromine atoms, the molecular ion peak is expected to be a triplet at m/z 258, 260, and 262. However, for many ethers, the molecular ion can be weak or absent.

The primary fragmentation pathways are predicted to be:

• α-Cleavage: The cleavage of the C-C bond adjacent to the ether oxygen is a dominant fragmentation pathway for ethers.[1][2] For bis(2-bromopropyl) ether, this would involve the loss of a methyl radical (•CH₃) from the molecular ion, leading to the formation of a resonance-stabilized oxonium ion. This is expected to be a highly favored fragmentation.

• C-O Bond Cleavage (Inductive Cleavage): The cleavage of the carbon-oxygen bond can occur, leading to the formation of a 2-bromopropyl cation and a 2-bromopropoxy radical.[3][4]

• Cleavage of the C-Br Bond: The carbon-bromine bond is susceptible to cleavage, resulting in the loss of a bromine radical (•Br).[5][6]

• Rearrangement Reactions: Hydrogen rearrangements, common in the fragmentation of ethers, can also be anticipated.[1]

Below is a DOT script visualizing the predicted primary fragmentation pathways of bis(2-bromopropyl) ether.

Caption: Predicted major fragmentation pathways of bis(2-bromopropyl) ether.

Comparative Analysis: Bis(2-bromopropyl) ether vs. Bis(2-bromoethyl) ether

The most direct comparison for predicting the fragmentation of bis(2-bromopropyl) ether is the known mass spectrum of its lower homolog, bis(2-bromoethyl) ether. The mass spectrum of bis(2-bromoethyl) ether is characterized by prominent peaks that can be attributed to specific fragmentation pathways.[7]

Fragmentation Pathway	Bis(2-bromoethyl) ether Fragment	m/z	Predicted Bis(2-bromopropyl) ether Fragment	Predicted m/z	Rationale for Difference
Molecular Ion (M⁺˙)	[C₄H₈Br₂O]⁺˙	228, 230, 232	[C₆H₁₂Br₂O]⁺˙	258, 260, 262	Addition of two CH₂ groups.
Loss of •Br	[C₄H₈BrO]⁺	149, 151	[C₆H₁₂BrO]⁺	179, 181	Addition of two CH₂ groups.
α-Cleavage (loss of •CH₂Br)	[C₂H₄O]⁺˙	44	Not directly analogous	-	The presence of the methyl group in the propyl chain alters the α-cleavage. For the propyl ether, loss of a methyl radical is more likely.
C-O Cleavage	[C₂H₄Br]⁺	107, 109	[C₃H₆Br]⁺	121, 123	Addition of a CH₂ group to the brominated alkyl fragment.
Base Peak	[C₂H₄Br]⁺	107, 109	Likely [C₃H₆Br]⁺	121, 123	The stability of the secondary carbocation formed after C-O cleavage is expected to make this a very prominent peak.

The key difference in the fragmentation patterns arises from the substitution on the alkyl chain. In bis(2-bromoethyl) ether, the bromine is on a primary carbon. In bis(2-bromopropyl) ether, the bromine is on a secondary carbon. This has two important consequences:

• Enhanced Stability of the Brominated Cation: Cleavage of the C-O bond in bis(2-bromopropyl) ether will generate a secondary 2-bromopropyl cation ([CH₃CHBrCH₂]⁺). This secondary carbocation is more stable than the primary 2-bromoethyl cation formed from bis(2-bromoethyl) ether. Consequently, the fragment at m/z 121 and 123 is predicted to be a very abundant, and likely the base peak, in the mass spectrum of bis(2-bromopropyl) ether.

• Alternative α-Cleavage: The α-cleavage in bis(2-bromopropyl) ether is expected to involve the loss of a methyl radical (•CH₃) to form a stable oxonium ion, whereas in bis(2-bromoethyl) ether, cleavage of the C-C bond results in the loss of a •CH₂Br radical.

Experimental Protocol: GC-MS Analysis

For researchers seeking to experimentally verify the fragmentation pattern of bis(2-bromopropyl) ether, the following general GC-MS protocol is recommended:

• Sample Preparation: Prepare a dilute solution of bis(2-bromopropyl) ether (e.g., 100 ppm) in a suitable solvent such as dichloromethane or ethyl acetate.

• Gas Chromatography:

  • Injector: Split/splitless injector, operated in splitless mode at 250 °C.

  • Column: A standard non-polar column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometry:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Mass Range: Scan from m/z 40 to 400.

  • Solvent Delay: 3 minutes.

This protocol provides a starting point and may require optimization based on the specific instrumentation and purity of the analyte.

Below is a DOT script visualizing the GC-MS workflow.

Caption: A generalized workflow for the GC-MS analysis of bis(2-bromopropyl) ether.

Conclusion

References

• Doc Brown's Advanced Organic Chemistry. (n.d.). Mass spectrum of 2-bromopropane. Retrieved from [Link]

• Chegg. (2019, April 29). Solved: 4. Mass spectrum of 2-bromopropane [(CH3)2CHBr] is as. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 19). 18.9: Spectroscopy of Ethers. Retrieved from [Link]

• Brainly. (2023, July 1). [FREE] The mass spectrum of diisopropyl ether is shown below. 1. Draw the radical cation giving the molecular. Retrieved from [Link]

• ResearchGate. (n.d.). Di-isopropyl ether-simplified mass spectrum. Retrieved from [Link]

• PubChem. (n.d.). Bis(2-bromoethyl) ether. Retrieved from [Link]

• JoVE. (2024, December 5). Video: Mass Spectrometry: Alkyl Halide Fragmentation. Retrieved from [Link]

• YouTube. (2023, January 25). Mass Spectrometry Part 4-Fragmentation in Ethers. Retrieved from [Link]

• Doc Brown's Advanced Organic Chemistry. (n.d.). Mass spectrum of 1-bromopropane. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromoethyl ethyl ether. Retrieved from [Link]

• PureSynth. (n.d.). Bis(2-Bromoethyl) Ether 98.0%(GC). Retrieved from [Link]

• ResearchGate. (n.d.). Mass spectral fragmentation pattern of the underivatized halogenated phenylpiperazinopropanones under EI (70 eV) conditions. Retrieved from [Link]

• Universidad de Guanajuato. (n.d.). Fragmentation mechanisms in mass spectrometry. Retrieved from [Link]

• Whitman College. (n.d.). GCMS Section 6.13. Retrieved from [Link]

• SlidePlayer. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• NIST WebBook. (n.d.). Bis(2-chloroisopropyl) ether. Retrieved from [Link]

• NIST WebBook. (n.d.). Bis(2,3,3,3-tetrachloropropyl) ether. Retrieved from [Link]

• NIST WebBook. (n.d.). 4-Bromophenyl ether. Retrieved from [Link]

• NIST WebBook. (n.d.). 2-Propanol, 1-bromo-. Retrieved from [Link]

Sources

• 1. GCMS Section 6.13 [people.whitman.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. youtube.com [youtube.com]
• 4. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 5. C3H7Br CH3CHBrCH3 mass spectrum of 2-bromopropane fragmentation pattern of m/z m/e ions for analysis and identification of isopropyl bromide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. C3H7Br CH3CH2CH2Br mass spectrum of 1-bromopropane fragmentation pattern of m/z m/e ions for analysis and identification of n-propyl bromide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. Bis(2-bromoethyl) ether | C4H8Br2O | CID 21521 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Purity Assay Standards for 2-Bromo-1-(2-bromopropoxy)propane

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of complex molecules and active pharmaceutical ingredients (APIs), the purity of intermediates is paramount to ensuring the safety, efficacy, and quality of the final product.[1][2] 2-Bromo-1-(2-bromopropoxy)propane, a halogenated ether, serves as a crucial building block in various organic syntheses. Its purity directly impacts reaction yields, impurity profiles of subsequent products, and the overall success of a synthetic route. This guide provides a comprehensive comparison of the primary analytical methods for assessing the purity of 2-Bromo-1-(2-bromopropoxy)propane, offering insights into the principles, experimental protocols, and comparative performance of each technique.

The selection of an appropriate analytical method is contingent on several factors, including the nature of potential impurities, required sensitivity, and the intended application of the purity data.[3] For 2-Bromo-1-(2-bromopropoxy)propane, the most probable impurities arise from unreacted starting materials, byproducts of the bromination reaction (e.g., over- or under-brominated species), and residual solvents.[4]

Comparative Overview of Key Analytical Techniques

This guide focuses on the most relevant and widely adopted analytical techniques for the purity determination of halogenated organic compounds: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). A discussion of Titrimetric methods is also included as a classical, albeit less specific, approach.

Technique	Principle	Strengths	Limitations	Typical Application
Gas Chromatography (GC)	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase.[5][6]	High resolution and sensitivity for volatile and thermally stable compounds.[3][7] Ideal for identifying and quantifying residual solvents and volatile byproducts.[3]	Not suitable for non-volatile or thermally labile compounds.[5][8]	Quantitative analysis of the main component and detection of volatile impurities.[3]
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a liquid mobile phase and a solid stationary phase.[5][9]	High versatility for a wide range of compounds, including non-volatile and thermally unstable ones.[6][8] Excellent for separating compounds with different polarities.[9]	Can be more expensive due to solvent consumption and instrument maintenance.[5][6]	Quantitative analysis of the main component and detection of non-volatile impurities and degradation products.[8][10]
Titrimetry	Chemical reaction between the analyte and a reagent of known concentration (titrant).	Cost-effective and straightforward for quantifying total halogen content.	Lacks specificity; cannot differentiate between the main compound and other halogenated impurities.[11]	Determination of total bromine content, often as a preliminary or complementary analysis.

In-Depth Analysis and Experimental Protocols

Gas Chromatography (GC) for Volatile Impurity Profiling

GC is the premier technique for analyzing volatile and semi-volatile halogenated compounds, making it highly suitable for assessing the purity of 2-Bromo-1-(2-bromopropoxy)propane.[12][13] The choice of detector is critical, with the Flame Ionization Detector (FID) being a robust option for general-purpose quantitative analysis, while an Electron Capture Detector (ECD) offers exceptional sensitivity for halogenated compounds.[14] For unambiguous identification of impurities, coupling GC with a Mass Spectrometer (GC-MS) is the gold standard.[7][12]

Causality in Experimental Choices:

• Column Selection: A capillary column with a non-polar or mid-polarity stationary phase (e.g., 5% phenyl-polydimethylsiloxane) is typically chosen for the separation of halogenated hydrocarbons.[3] This choice is based on the principle of "like dissolves like," where the non-polar analyte will have sufficient interaction with the stationary phase to achieve good separation from other components based on their boiling points and polarities.

• Temperature Programming: A temperature gradient is often employed to ensure the efficient elution of both highly volatile impurities and the less volatile main component within a reasonable timeframe.[15]

• Injector and Detector Temperatures: These are set high enough to ensure complete vaporization of the sample without causing thermal degradation.[16]

Experimental Protocol: GC-FID

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) and a capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).[3]

• Carrier Gas: Helium or Nitrogen at a constant flow rate.[5][17]

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 250 °C at a rate of 10 °C/minute.

  • Final hold: 250 °C for 5 minutes.

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C.

• Sample Preparation: Dissolve a precisely weighed amount of the sample in a suitable solvent (e.g., dichloromethane or hexane) to a known concentration (e.g., 1 mg/mL).

• Analysis: Inject a small volume (e.g., 1 µL) of the sample solution. The purity is calculated based on the area percent of the main peak relative to the total area of all peaks. For higher accuracy, an internal or external standard method should be employed.[18]

Workflow for GC Purity Analysis

Caption: General workflow for GC purity analysis of 2-Bromo-1-(2-bromopropoxy)propane.

High-Performance Liquid Chromatography (HPLC) for Non-Volatile Impurities

HPLC is a versatile and powerful technique for separating a wide array of compounds, making it an excellent choice for analyzing the purity of 2-Bromo-1-(2-bromopropoxy)propane, especially for identifying non-volatile impurities or degradation products.[8][19] Reversed-phase HPLC (RP-HPLC) is the most common mode used for this class of compounds.[9]

Causality in Experimental Choices:

• Column Selection: A C18 column is a common first choice for RP-HPLC as it provides good retention for moderately non-polar compounds like 2-Bromo-1-(2-bromopropoxy)propane.[3][20]

• Mobile Phase: A mixture of water and an organic solvent like acetonitrile or methanol is typically used.[9] A gradient elution, where the proportion of the organic solvent is increased over time, is often necessary to elute all components with good resolution.[19] The addition of a small amount of acid (e.g., formic acid or trifluoroacetic acid) can improve peak shape.[9]

• Detector: A UV detector is commonly used, with the detection wavelength set to a value where the analyte and potential impurities have significant absorbance (e.g., 210 nm).[3]

Experimental Protocol: RP-HPLC

• Instrumentation: An HPLC system equipped with a UV detector and a C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[3]

• Mobile Phase:

  • A: Water with 0.1% formic acid.

  • B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

  • 0-20 min: 50% to 95% B.

  • 20-25 min: 95% B.

  • 25-30 min: Re-equilibration at 50% B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 210 nm.

• Sample Preparation: Dissolve a precisely weighed amount of the sample in the mobile phase or a suitable solvent to a known concentration (e.g., 1 mg/mL).[3]

• Analysis: Inject the sample solution. Purity is typically calculated using the area percent method or against a reference standard.[3]

Logical Flow for HPLC Method Selection

Caption: Logic for selecting the appropriate HPLC method based on analyte polarity.

Titrimetric Analysis for Total Bromine Content

Titrimetry offers a classical, cost-effective method for determining the total bromine content. While it lacks the specificity of chromatographic methods, it can be a useful tool for a quick purity check or for orthogonal validation of other methods. One common approach involves the reaction of the bromo-compound with an excess of a reagent, followed by back-titration of the unreacted reagent. Another approach is the determination of bromide ions after decomposition of the organic molecule.[21]

Experimental Protocol: Argentometric Titration (Illustrative)

• Sample Preparation: A known weight of the 2-Bromo-1-(2-bromopropoxy)propane sample is subjected to a decomposition method (e.g., oxygen flask combustion) to convert the organic bromine to bromide ions. The resulting solution is neutralized.

• Titration: The bromide solution is titrated with a standardized solution of silver nitrate (AgNO₃).[21]

• Endpoint Detection: The endpoint can be determined potentiometrically or using a suitable indicator like eosin or fluorescein.[21]

• Calculation: The amount of silver nitrate consumed is used to calculate the percentage of bromine in the original sample.

Method Validation and Trustworthiness

For use in drug development and quality control, any selected purity assay method must be validated according to the International Council for Harmonisation (ICH) guidelines.[1][10][22] Validation ensures that the method is suitable for its intended purpose and provides reliable, reproducible results.[22][23] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.[24]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.[24]

• Accuracy: The closeness of the test results to the true value.[24]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[24]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified, respectively, with acceptable precision and accuracy.[1][24]

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.[1][10]

A self-validating system is one where the experimental design includes controls and checks that inherently demonstrate the validity of the results. For instance, in an HPLC analysis, system suitability tests (e.g., resolution between critical peaks, peak tailing factor, and replicate injection precision) are performed before each run to ensure the chromatographic system is performing adequately.[23]

Conclusion

The selection of a purity assay standard for 2-Bromo-1-(2-bromopropoxy)propane requires a thorough understanding of the potential impurities and the strengths and limitations of each analytical technique. For a comprehensive purity assessment, a combination of methods is often employed. GC is indispensable for identifying and quantifying volatile impurities, while HPLC is superior for non-volatile species. Titrimetric methods, though less specific, can provide valuable data on total halogen content. Ultimately, the chosen method(s) must be rigorously validated to ensure the generation of accurate and reliable data, which is a cornerstone of scientific integrity and regulatory compliance in the pharmaceutical industry.[10][22]

References

• Development And Validation Of Analytical Methods For Determination Of Pharmaceutical Impurities. Journal of Applied Bioanalysis.
• Small Molecule Analysis Testing: HPLC vs GC. Brewer Science.
• Determination of Contaminants: HPLC vs. GC. Tentamus Group.
• Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. Profound.
• Analytical Method Development and Validation in Pharmaceuticals.
• GC vs. HPLC in Pharmaceutical and Medical Device Testing. AELAB.
• A Comparative Guide to HPLC and GC Analysis for the Purity of Methyl 5-oxohept-6-eno
• Comparison Between GC and HPLC for Pharmaceutical Analysis. Drawell.
• Titrimetric Determination of Some Organic Compounds by Oxid
• ICH Guidelines for Analytical Method Valid
• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. EMA.
• Titrimetric determination of some organic compounds with bromine chloride. PubMed.
• Procedure to Determine the Bromine Index (BI)
• Bromide ion determination.
• A Comparative Guide to HPLC Methods for Purity Assessment of Bromoacetyl
• Titrimetric determination of catecholamines and related compounds via bromine oxidation and substitution. Analyst (RSC Publishing).
• A review on the analytical procedures of halogenated flame retardants by gas chromatography coupled with single quadrupole mass spectrometry and their levels in human samples. PMC.
• Method 8111: Haloethers by Gas Chromatography, part of Test Methods for Evaluating Solid Waste, Physical/Chemical Methods. EPA.
• EPA Groundw
• Determination of emerging halogenated flame retardants and polybrominated diphenyl ethers in serum by gas chrom
• Characterization of impurities in 3-Bromo-2-(bromomethyl)propan-1-ol synthesis. Benchchem.
• HPLC Methods for analysis of Bromide ion.
• How to Quickly Establish Robust HPLC Analytical Methods: A 5-Step Expert Guide. CUSABIO.
• Application Note: HPLC Analysis of 2-Bromo-3'-hydroxyacetophenone Reaction Mixtures. Benchchem.
• A Comparative Guide to Analytical Methods for Purity Determination of 2-Bromo-N-(tert-butyl)butanamide. Benchchem.
• A Guide to the Analysis of Halogenated Environmental Pollutants Using Electron Capture Detection. Restek.
• HPLC Method for Analysis of Bromoform on Newcrom R1 Column. SIELC Technologies.
• Synthesis of 2- Amino-2`Bromo- Propane-1,3-Diol. International Journal of Current Research and Review.
• Analysis of Impurities in Propane/Propylene Streams Using a Pulsed-Flame Photometric Detector (PFPD). OI Analytical.
• An Agilent Process Micro GC Used For the Analysis of Propane and Butane Product Gas Streams (LPG). Agilent.
• 2-BROMOPROPANE. LookChem.
• Comprehensive Two-Dimensional Gas Chromatography for Detailed Characterisation of Petroleum Products.
• Application Notes and Protocols for the Analysis of 2-Bromo-1-(3,4-dichlorophenyl)propan-1-one. Benchchem.
• A RAPID GAS CHROMATOGRAPHY METHOD FOR SIMULTANEOUS DETERMINATION OF LPG COMPOUNDS. Lembaga Minyak dan Gas Bumi.
• Propane, 2-bromo-. NIST WebBook.

Sources

• 1. journalofappliedbioanalysis.com [journalofappliedbioanalysis.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. brewerscience.com [brewerscience.com]
• 6. Determination of Contaminants: HPLC vs. GC - Tentamus Group [tentamus.com]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. aelabgroup.com [aelabgroup.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. Titrimetric determination of some organic compounds with bromine chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A review on the analytical procedures of halogenated flame retardants by gas chromatography coupled with single quadrupole mass spectrometry and their levels in human samples - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Determination of emerging halogenated flame retardants and polybrominated diphenyl ethers in serum by gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. gcms.cz [gcms.cz]
• 15. researchgate.net [researchgate.net]
• 16. ysi.com [ysi.com]
• 17. journal.lemigas.esdm.go.id [journal.lemigas.esdm.go.id]
• 18. epa.gov [epa.gov]
• 19. welch-us.com [welch-us.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. US5212098A - Bromide ion determination - Google Patents [patents.google.com]
• 22. particle.dk [particle.dk]
• 23. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 24. ema.europa.eu [ema.europa.eu]